Cas no 415979-07-6 (3-Allyl-8-benzyl-3,8-diazabicyclo[3.2.1]octane)

• Product Name: 3-Allyl-8-benzyl-3,8-diazabicyclo[3.2.1]octane
• CAS No: 415979-07-6
• MF: C₁₆H₂₂N₂
• MW: 242.359283924103
• MDL: MFCD21090352
• CID: 1025415
• PubChem ID: 22235589
• Update Time: 2025-10-24

3-Allyl-8-benzyl-3,8-diazabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• 3-Allyl-8-benzyl-3,8-diazabicyclo[3.2.1]octane
• 3-allyl-8-benzyl-3,8-diaza-bicyclo[3.2.1]octane
• 8-benzyl-3-prop-2-enyl-3,8-diazabicyclo[3.2.1]octane
• DB-315091
• 8-Benzyl-3-(2-propenyl)-3,8-diazabicyclo[3.2.1]octane
• 8-benzyl-3-(2-propenyl)-3,8-diazabicyclo[3.2.1] octane
• 8-Benzyl-3-(prop-2-en-1-yl)-3,8-diazabicyclo[3.2.1]octane
• MUDUFRFJYXOJGQ-UHFFFAOYSA-N
• AKOS015998895
• 415979-07-6
• DTXSID10623648
• SCHEMBL5965567
• A873035

• MDL： MFCD21090352
• Inchi： 1S/C16H22N2/c1-2-10-17-12-15-8-9-16(13-17)18(15)11-14-6-4-3-5-7-14/h2-7,15-16H,1,8-13H2
• InChI Key： MUDUFRFJYXOJGQ-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)C2CN(CC=C)CC1CC2

Computed Properties

• Exact Mass: 242.17800
• Monoisotopic Mass: 242.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48000
• LogP: 2.39700

Additional information on 3-Allyl-8-benzyl-3,8-diazabicyclo[3.2.1]octane

Recent Advances in the Study of 3-Allyl-8-benzyl-3,8-diazabicyclo[3.2.1]octane (CAS: 415979-07-6): A Promising Scaffold in Medicinal Chemistry

The compound 3-Allyl-8-benzyl-3,8-diazabicyclo[3.2.1]octane (CAS: 415979-07-6) has recently garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This bicyclic scaffold, characterized by its diazabicyclo[3.2.1]octane core, has been explored for its ability to modulate various biological targets, including neurotransmitter receptors and enzymes. Recent studies have highlighted its versatility as a pharmacophore, making it a promising candidate for drug discovery efforts.

One of the key areas of research involving 3-Allyl-8-benzyl-3,8-diazabicyclo[3.2.1]octane is its role as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a major class of drug targets, and the structural flexibility of this compound allows for fine-tuning of receptor binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this scaffold exhibit high affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression and Parkinson's disease.

In addition to its GPCR activity, recent investigations have explored the compound's potential as an inhibitor of enzymes involved in inflammatory pathways. A study conducted by researchers at the University of Cambridge in 2024 revealed that 3-Allyl-8-benzyl-3,8-diazabicyclo[3.2.1]octane derivatives can effectively suppress the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This finding opens new avenues for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

The synthetic accessibility of 3-Allyl-8-benzyl-3,8-diazabicyclo[3.2.1]octane has also been a focus of recent research. A 2024 paper in Organic Letters detailed a novel, high-yield synthetic route that utilizes palladium-catalyzed allylation and reductive amination. This method not only improves the scalability of production but also allows for the introduction of diverse functional groups, enabling the rapid generation of analogs for structure-activity relationship (SAR) studies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of this scaffold. Recent pharmacokinetic studies have identified issues with metabolic stability and oral bioavailability, prompting researchers to explore prodrug strategies and formulation approaches. A 2023 study in Molecular Pharmaceutics reported significant improvements in bioavailability through the use of lipid-based nanoformulations, highlighting the importance of drug delivery technologies in advancing this class of compounds.

Looking ahead, the versatility of 3-Allyl-8-benzyl-3,8-diazabicyclo[3.2.1]octane as a medicinal chemistry scaffold continues to inspire new research directions. Current efforts are focused on expanding its applications to other therapeutic areas, including oncology and infectious diseases. With its unique combination of structural features and biological activities, this compound is poised to remain at the forefront of drug discovery research in the coming years.